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SNIPER(ABL)-033 Profile

The following table consolidates the key identifying information found for SNIPER(ABL)-033.

Property Description

Name SNIPER(ABL)-033 [1]

CAS Number 2222354-18-7 [1]

Category PROTAC (Proteolysis Targeting Chimera) [1]

Technology SNIPER (Specific and Nongenetic IAP-dependent Protein Eraser) [1]

The SNIPER Technology Platform

SNIPERs are a class of small-molecule protein degraders and a sub-type of PROTACs [2] [1]. They function

as heterobifunctional molecules, meaning they have two distinct binding parts connected by a linker [2]:

e One part is a ligand that binds to a Target Protein of interest.
e The other part is a ligand that binds to Inhibitor of Apoptosis Proteins (IAPs), which are E3

ubiquitin ligases [2] [1].
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By bringing the target protein into close proximity with an E3 ubiquitin ligase, SNIPERs trigger the
ubiquitination of the target protein, marking it for destruction by the cell's proteasome system [2] [1]. This

diagram illustrates the core mechanism of action:
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The "ABL" in SNIPER(ABL.)-033 indicates that its target protein ligand is designed to bind to the tyrosine

kinase chimeric oncoprotein BCR-ABL [1], which is a key driver in certain leukemias.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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